molecular formula C30H26N4O2 B8275644 Phenyl [1-methyl-5-(tritylamino)pyrazol-4-yl]carbamate

Phenyl [1-methyl-5-(tritylamino)pyrazol-4-yl]carbamate

Cat. No.: B8275644
M. Wt: 474.6 g/mol
InChI Key: JQUGGROFFNEWEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenyl [1-methyl-5-(tritylamino)pyrazol-4-yl]carbamate is a useful research compound. Its molecular formula is C30H26N4O2 and its molecular weight is 474.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C30H26N4O2

Molecular Weight

474.6 g/mol

IUPAC Name

phenyl N-[1-methyl-5-(tritylamino)pyrazol-4-yl]carbamate

InChI

InChI=1S/C30H26N4O2/c1-34-28(27(22-31-34)32-29(35)36-26-20-12-5-13-21-26)33-30(23-14-6-2-7-15-23,24-16-8-3-9-17-24)25-18-10-4-11-19-25/h2-22,33H,1H3,(H,32,35)

InChI Key

JQUGGROFFNEWEN-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C=N1)NC(=O)OC2=CC=CC=C2)NC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 5-amino-1-methyl-4-phenoxycarbonylaminopyrazole (153.8 g) in tetrahydrofuran (1 L) were added triethylamine (67 g) and triphenylmethyl chloride (185 g) at room temperature. The mixture was stirred for 6.5 hours. To the reaction mixture was added heptane (2.6 L) and the mixture was stirred for 1 hour. The precipitated solid was collected by filtration and washed with heptane-diisopropyl ether (1:1). The crude solid was suspended in water (3 L) and the suspension was stirred for 1 hour. The solid was collected by filtration and dried to give 1-methyl-4-phenoxycarbonylamino-5-triphenylmethylaminopyrazole (253.6 g).
Quantity
153.8 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
67 g
Type
reactant
Reaction Step Two
Quantity
185 g
Type
reactant
Reaction Step Two
Quantity
2.6 L
Type
reactant
Reaction Step Three

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